molecular formula C10H7ClN2O2 B8709220 3-[(5-Chloropyrimidin-2-yl)oxy]phenol CAS No. 73222-52-3

3-[(5-Chloropyrimidin-2-yl)oxy]phenol

Cat. No.: B8709220
CAS No.: 73222-52-3
M. Wt: 222.63 g/mol
InChI Key: WZETVLSTARMGAG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[(5-Chloropyrimidin-2-yl)oxy]phenol is a heterocyclic compound featuring a pyrimidine ring substituted with a chlorine atom at position 5 and a phenol group linked via an ether oxygen at position 2. Its molecular formula is C₁₀H₇ClN₂O₂, with a molecular weight of 228.63 g/mol.

Properties

CAS No.

73222-52-3

Molecular Formula

C10H7ClN2O2

Molecular Weight

222.63 g/mol

IUPAC Name

3-(5-chloropyrimidin-2-yl)oxyphenol

InChI

InChI=1S/C10H7ClN2O2/c11-7-5-12-10(13-6-7)15-9-3-1-2-8(14)4-9/h1-6,14H

InChI Key

WZETVLSTARMGAG-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)OC2=NC=C(C=N2)Cl)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share structural motifs with 3-[(5-Chloropyrimidin-2-yl)oxy]phenol, enabling comparative analysis of substituent effects and biological relevance.

5-(4-Chlorophenyl)-2-[3-(trifluoromethyl)phenoxy]pyrimidine (CAS 1025263-05-1)

  • Molecular Formula : C₁₇H₁₀ClF₃N₂O
  • Key Features: A pyrimidine ring linked to a 4-chlorophenyl group and a 3-(trifluoromethyl)phenoxy group. The trifluoromethyl (-CF₃) group is strongly electron-withdrawing, enhancing metabolic stability compared to hydroxyl groups.
  • Applications : While specific biological data are unavailable, the trifluoromethyl group is often employed to improve lipophilicity and bioavailability in drug candidates .

5-(4-Chloro-2-methoxyphenyl)pyridin-3-ol (CAS 1017414-83-3)

  • Molecular Formula: C₁₂H₁₀ClNO₂
  • Key Features: A pyridine ring substituted with a 4-chloro-2-methoxyphenyl group and a hydroxyl group. The methoxy (-OCH₃) group provides moderate electron-donating effects, contrasting with the electron-withdrawing chlorine in 3-[(5-Chloropyrimidin-2-yl)oxy]phenol.
  • Applications : Methoxy groups are commonly used to modulate pharmacokinetic properties, such as blood-brain barrier permeability .

BMS-903452 (GPR119 Agonist)

  • Molecular Formula : Complex structure with a 5-chloropyrimidin-2-yl group, piperidine, and fluorophenyl substituents.
  • Key Features :
    • The 5-chloropyrimidinyl moiety is critical for binding to GPR119, a receptor implicated in glucose-dependent insulin secretion.
    • Additional substituents (e.g., piperidine, fluorophenyl) enhance receptor affinity and oral efficacy, demonstrating the importance of auxiliary groups in pharmacological activity .

5-Cyano-6-phenylpyrimidin Derivatives with 1,2,3-Triazole

  • Key Features: A cyano (-CN) group replaces the chlorine in 3-[(5-Chloropyrimidin-2-yl)oxy]phenol, introducing stronger electron-withdrawing effects.
  • Applications : These derivatives exhibit broad applications in anticancer and antimicrobial research, highlighting the versatility of pyrimidine-based scaffolds .

Comparative Data Table

Compound Molecular Formula Key Substituents Biological Relevance Hydrogen Bonding Potential
3-[(5-Chloropyrimidin-2-yl)oxy]phenol C₁₀H₇ClN₂O₂ 5-Cl, phenol (-OH) Limited data; structural analog of GPR119 ligands High (due to -OH)
5-(4-Chlorophenyl)-2-[3-(trifluoromethyl)phenoxy]pyrimidine C₁₇H₁₀ClF₃N₂O 4-Cl, -CF₃, phenoxy Enhanced metabolic stability Low (non-polar -CF₃)
5-(4-Chloro-2-methoxyphenyl)pyridin-3-ol C₁₂H₁₀ClNO₂ 4-Cl, -OCH₃, -OH Improved lipophilicity Moderate (due to -OH)
BMS-903452 Complex 5-Cl, piperidine, fluorophenyl GPR119 agonist (antidiabetic) Low (hydrophobic groups)
5-Cyano-6-phenylpyrimidin-triazole Varies -CN, phenyl, triazole Anticancer/antimicrobial activity Moderate (triazole N-H)

Key Research Findings

Substituent Effects: Chlorine at position 5 of pyrimidine (as in 3-[(5-Chloropyrimidin-2-yl)oxy]phenol and BMS-903452) is crucial for electronic and steric interactions in receptor binding . Hydroxyl groups enhance solubility but may reduce metabolic stability compared to -CF₃ or -OCH₃ .

Triazole-containing pyrimidines demonstrate broader biological activity, suggesting that 3-[(5-Chloropyrimidin-2-yl)oxy]phenol could be modified for multitarget applications .

Crystallography and Hydrogen Bonding: Phenol-derived compounds form robust hydrogen-bonded networks, influencing crystallization and stability .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.